Cas no 2613385-65-0 ((1s,3s)-1-phenylcyclobutane-1,3-diol)

• Product Name: (1s,3s)-1-phenylcyclobutane-1,3-diol
• CAS No: 2613385-65-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5664586
• PubChem ID: 130130147
• Update Time: 2025-10-29

(1s,3s)-1-phenylcyclobutane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1080636-61-8
• 1-PHENYLCYCLOBUTANE-1,3-DIOL
• TRANS-1-PHENYLCYCLOBUTANE-1,3-DIOL
• EN300-27735288
• AT30135
• EN300-7981125
• AT30134
• (1s,3s)-1-phenylcyclobutane-1,3-diol
• 2613385-65-0
• cis-1-Phenyl-1,3-cyclobutanediol

• Inchi： 1S/C10H12O2/c11-9-6-10(12,7-9)8-4-2-1-3-5-8/h1-5,9,11-12H,6-7H2
• InChI Key： FNXXGXJMTUWDAI-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2)CC(C1)O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 321.9±42.0 °C(Predicted)
• pka: 14.06±0.40(Predicted)

Additional information on (1s,3s)-1-phenylcyclobutane-1,3-diol

(1S,3S)-1-Phenylcyclobutane-1,3-diol (CAS No. 2613385-65-0)

(1S,3S)-1-Phenylcyclobutane-1,3-diol (CAS No. 2613385-65-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutane derivatives and is characterized by its chiral centers at the 1 and 3 positions, which impart distinct stereochemical properties.

The synthesis of (1S,3S)-1-Phenylcyclobutane-1,3-diol has been a topic of extensive research, with several methodologies reported in the literature. One notable approach involves the asymmetric hydrogenation of a prochiral ketone precursor using a chiral catalyst. This method has been optimized to achieve high enantioselectivity and yield, making it a preferred route for large-scale production. Recent advancements in catalytic systems have further enhanced the efficiency and sustainability of this synthetic pathway.

In terms of its physical and chemical properties, (1S,3S)-1-Phenylcyclobutane-1,3-diol is a white crystalline solid with a melting point typically ranging from 95 to 97°C. It is moderately soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. The compound's chiral nature makes it an excellent candidate for various applications in asymmetric synthesis and chiral resolution techniques.

The biological activity of (1S,3S)-1-Phenylcyclobutane-1,3-diol has been explored in several studies. Preliminary investigations have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. For instance, it has been reported to inhibit the activity of aldose reductase, an enzyme implicated in diabetic complications such as cataracts and neuropathy. This finding suggests potential therapeutic applications in the management of diabetes-related conditions.

Furthermore, recent research has focused on the use of (1S,3S)-1-Phenylcyclobutane-1,3-diol as a building block for the synthesis of more complex bioactive molecules. Its versatile reactivity and chiral framework make it an attractive starting material for the development of novel pharmaceuticals and agrochemicals. For example, it has been utilized in the synthesis of compounds with anti-inflammatory and antiviral properties.

In addition to its direct biological activities, (1S,3S)-1-Phenylcyclobutane-1,3-diol has also found applications in materials science. Its unique molecular structure imparts interesting physical properties that can be exploited in the design of functional materials such as polymers and liquid crystals. These materials have potential uses in various industries, including electronics and display technologies.

The environmental impact of (1S,3S)-1-Phenylcyclobutane-1,3-diol is another area of ongoing research. Studies have shown that the compound is relatively stable under normal environmental conditions but can degrade under certain conditions such as exposure to strong acids or bases. Efforts are being made to develop more environmentally friendly synthetic routes and disposal methods to minimize any potential ecological risks associated with its use.

In conclusion, (1S,3S)-1-Phenylcyclobutane-1,3-diol (CAS No. 2613385-65-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chiral centers make it an important molecule for research in organic synthesis, medicinal chemistry, materials science, and beyond. Ongoing studies continue to uncover new aspects of its properties and applications, further solidifying its importance in the scientific community.